Cas no 145340-57-4 (3-amino-4-cyclohexyl-butanoic acid)

• Product Name: 3-amino-4-cyclohexyl-butanoic acid
• CAS No: 145340-57-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD22063552
• CID: 5100987
• PubChem ID: 3404177
• Update Time: 2026-03-03

3-amino-4-cyclohexyl-butanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanebutanoic acid, β-amino-
• 3-amino-4-cyclohexylbutanoic acid
• 3-amino-4-cyclohexyl-butanoic acid

• MDL： MFCD22063552
• Inchi： 1S/C10H19NO2/c11-9(7-10(12)13)6-8-4-2-1-3-5-8/h8-9H,1-7,11H2,(H,12,13)
• InChI Key： KFJPIMWRYYGPGM-UHFFFAOYSA-N
• SMILES： OC(CC(CC1CCCCC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-4-cyclohexyl-butanoic acid

Exploring the Properties and Applications of 3-amino-4-cyclohexyl-butanoic acid (CAS No. 145340-57-4)

3-amino-4-cyclohexyl-butanoic acid (CAS No. 145340-57-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclohexyl and amino functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure, combining a cyclohexyl ring with a butanoic acid backbone, makes it particularly valuable for designing novel drug candidates and bioactive molecules. Researchers are increasingly exploring its potential in addressing modern healthcare challenges, such as metabolic disorders and neurological conditions.

The growing interest in 3-amino-4-cyclohexyl-butanoic acid aligns with current trends in precision medicine and targeted drug delivery. As the pharmaceutical industry shifts toward personalized therapies, compounds like this are critical for developing small-molecule inhibitors and enzyme modulators. Its CAS No. 145340-57-4 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Additionally, its potential role in peptide synthesis and bioconjugation techniques has made it a subject of interest for biotechnologists.

From a chemical perspective, 3-amino-4-cyclohexyl-butanoic acid exhibits notable stability and solubility properties, which are crucial for formulation development. Its amino group allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability or specificity. This adaptability is particularly valuable in the context of green chemistry, where researchers aim to minimize synthetic waste and improve efficiency. The compound’s cyclohexyl moiety also contributes to its lipophilicity, a trait often exploited in drug design to optimize membrane permeability.

Beyond pharmaceuticals, 3-amino-4-cyclohexyl-butanoic acid has potential applications in material science and agricultural chemistry. Its structural features could be leveraged to develop novel biodegradable polymers or crop protection agents, aligning with global sustainability goals. As industries prioritize eco-friendly alternatives, this compound’s versatility positions it as a candidate for innovative solutions. Searches for sustainable chemical intermediates often include references to such molecules, highlighting their cross-disciplinary appeal.

In summary, 3-amino-4-cyclohexyl-butanoic acid (CAS No. 145340-57-4) represents a convergence of chemical ingenuity and practical utility. Its multifaceted applications—from drug discovery to green technology—underscore its importance in contemporary science. As research continues to uncover new possibilities, this compound is poised to remain a focal point in both academic and industrial settings.